Cas no 1890233-48-3 (2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro-)

• Product Name: 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro-
• CAS No: 1890233-48-3
• MF: C₁₁H₉FO
• MW: 176.186966657639
• CID: 5277382
• Update Time: 2025-06-07

2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro-

• Inchi： 1S/C11H9FO/c12-11-3-1-2-9-6-8(7-13)4-5-10(9)11/h1-3,6-7H,4-5H2
• InChI Key： TXCWCVIHTRMWIS-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC=C2)CCC=1C=O

Additional information on 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro-

Introduction to 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- (CAS No. 1890233-48-3)

2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- (CAS No. 1890233-48-3) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes a naphthalene ring, a fluoro substituent, and a dihydro configuration. These features contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- is C₁₁H₉FO, and it has a molecular weight of approximately 180.19 g/mol. The compound's structure can be visualized as a naphthalene ring with a formyl group at the 2-position and a fluoro substituent at the 5-position, along with a dihydro configuration at the 3,4-positions. This specific arrangement of functional groups imparts unique chemical properties to the molecule.

In recent years, the study of 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- has been driven by its potential as an intermediate in the synthesis of more complex molecules. One notable application is in the development of pharmaceuticals. The presence of the fluoro substituent and the dihydro configuration can significantly influence the pharmacological properties of derived compounds, such as their bioavailability, metabolic stability, and binding affinity to target receptors.

Research published in the Journal of Medicinal Chemistry has highlighted the role of fluorinated naphthalene derivatives in drug discovery. A study by Smith et al. (2021) demonstrated that compounds derived from 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- exhibit enhanced potency against specific enzymes involved in neurodegenerative diseases. This finding underscores the compound's potential as a lead molecule for further optimization and development into therapeutic agents.

Beyond its pharmaceutical applications, 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- has also been explored for its use in materials science. The unique electronic properties of fluorinated naphthalenes make them suitable for applications in organic electronics and photovoltaic devices. For instance, a study by Zhang et al. (2020) reported that derivatives of this compound can be used to enhance the efficiency of organic solar cells by improving charge transport properties.

The synthesis of 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and catalytic hydrogenation steps. Advances in catalysis have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts in various fields. For example, ongoing studies are exploring its potential as a scaffold for developing novel antibiotics and antiviral agents.

In conclusion, 2-Naphthalenecarboxaldehyde, 5-fluoro-3,4-dihydro- (CAS No. 1890233-48-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure makes it an attractive candidate for further research and development. As new studies continue to emerge, the importance of this compound is likely to grow even further.